![molecular formula C18H21FN2O B5565519 1-(2-fluorobenzyl)-4-(2-methoxyphenyl)piperazine](/img/structure/B5565519.png)
1-(2-fluorobenzyl)-4-(2-methoxyphenyl)piperazine
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Description
1-(2-fluorobenzyl)-4-(2-methoxyphenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has gained significant attention due to its unique chemical structure and potential therapeutic properties.
Scientific Research Applications
Metabolite Identification in Rats
1-(2-fluorobenzyl)-4-(2-methoxyphenyl)piperazine is related to compounds that undergo extensive biotransformation in rats, including O-demethylation, N-dealkylation, and hydroxylation, as part of pharmacokinetic studies. This information aids in understanding the metabolic pathways of related compounds, which is crucial for drug development and safety assessments (Kawashima, Satomi, & Awata, 1991).
Neurotransmission Studies
Compounds structurally related to this compound, such as [18F]p-MPPF, serve as antagonists for the study of 5-HT1A receptors using positron emission tomography (PET). These studies provide insights into serotonergic neurotransmission, which is vital for developing treatments for psychiatric disorders (Plenevaux et al., 2000).
Bioactivity of Mannich Bases with Piperazines
New Mannich bases incorporating piperazines have been synthesized, including compounds related to this compound, and evaluated for cytotoxic/anticancer and carbonic anhydrase inhibitory effects. Such studies are crucial for discovering new therapeutic agents (Gul et al., 2019).
Cardiotropic Activity
Research on 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, which are structurally related to this compound, reveals the relationship between structure and cardiotropic activity, contributing to the development of antiarrhythmic medications (Mokrov et al., 2019).
Synthesis and Drug Development
The synthesis of compounds like this compound plays a crucial role in the development of pharmaceuticals, including methods for large-scale preparation of drugs such as lomerizine, highlighting the importance of synthetic chemistry in drug development (Narsaiah & Kumar, 2010).
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O/c1-22-18-9-5-4-8-17(18)21-12-10-20(11-13-21)14-15-6-2-3-7-16(15)19/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYVFRQWKOKOUSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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